Cas no 131570-34-8 (3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid)

• Product Name: 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid
• CAS No: 131570-34-8
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD11501635
• CID: 4668053
• PubChem ID: 11127794
• Update Time: 2025-10-29

3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)propanoic acid
• 3-(5,7-dioxo-6-pyrrolo[3,4-b]pyridinyl)propanoic acid
• 3-(5,7-diketopyrrolo[3,4-b]pyridin-6-yl)propionic acid
• 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid
• 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)propanoic acid

• MDL： MFCD11501635
• Inchi： 1S/C10H8N2O4/c13-7(14)3-5-12-9(15)6-2-1-4-11-8(6)10(12)16/h1-2,4H,3,5H2,(H,13,14)
• InChI Key： VSMUINIVQILHPJ-UHFFFAOYSA-N
• SMILES： C12C(=O)N(CCC(O)=O)C(=O)C1=CC=CN=2

3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid Security Information

• HazardClass：IRRITANT

Additional information on 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid

3-{5,7-Dioxo-5H,6H,7H-Pyrrolo[3,4-b]pyridin-6-yl}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 131570-34-8, known as 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with fused pyrrole and pyridine rings. The presence of the propanoic acid group further enhances its functional versatility.

Recent studies have highlighted the importance of pyrrolo[3,4-b]pyridine derivatives in drug discovery and materials science. The 5,7-dioxo substitution pattern in this compound introduces electron-withdrawing groups that significantly influence its electronic properties. This makes it a promising candidate for applications in optoelectronics and as a building block for advanced materials.

One of the most notable aspects of 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid is its potential in medicinal chemistry. Researchers have explored its role as a lead compound for developing new drugs targeting specific biological pathways. For instance, studies have shown that this compound exhibits moderate activity against certain enzymes involved in inflammatory processes. While further optimization is required to enhance its bioavailability and efficacy, these findings underscore its potential in therapeutic development.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of pyrrolo[3,4-b]pyridine derivatives, reducing production costs and improving scalability. These improvements are expected to facilitate wider industrial applications of the compound.

In terms of environmental impact, 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid has been evaluated for its biodegradability and toxicity profiles. Preliminary studies indicate that it is not highly toxic to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and human health.

From a structural standpoint, the compound's propanoic acid group provides a site for further functionalization. This feature has been exploited in recent studies to create hybrid materials with tailored properties for use in sensors and actuators. For example, researchers have successfully incorporated this compound into polymer matrices to develop responsive materials that exhibit pH-dependent mechanical properties.

The unique electronic properties of pyrrolo[3,4-b]pyridine derivatives also make them attractive candidates for use in organic electronics. Recent breakthroughs in this field have demonstrated that these compounds can be used as active layers in thin-film transistors (TFTs) and organic photovoltaics (OPVs). While the performance metrics of devices incorporating 3-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propanoic acid are still under investigation, these early results suggest promising avenues for future research.

In conclusion, 3-{5